Cas no 2138400-50-5 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(2,2-dimethylpropyl)-, methyl ester)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2,2-dimethylpropyl)-, methyl ester
• CAS No: 2138400-50-5
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5301436
• Update Time: 2025-06-15

1H-1,2,3-Triazole-5-carboxylic acid, 4-(2,2-dimethylpropyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2,2-dimethylpropyl)-, methyl ester

• Inchi： 1S/C9H15N3O2/c1-9(2,3)5-6-7(8(13)14-4)11-12-10-6/h5H2,1-4H3,(H,10,11,12)
• InChI Key： YFKSDIXBIYLZAP-UHFFFAOYSA-N
• SMILES： N1C(C(OC)=O)=C(CC(C)(C)C)N=N1

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2,2-dimethylpropyl)-, methyl ester

Introduction to 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2,2-dimethylpropyl)-, methyl ester (CAS No. 2138400-50-5)

1H-1,2,3-Triazole-5-carboxylic acid, 4-(2,2-dimethylpropyl)-, methyl ester (CAS No. 2138400-50-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule make it a promising candidate for various drug development initiatives.

The chemical structure of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2,2-dimethylpropyl)-, methyl ester is characterized by a triazole ring with a carboxylic acid moiety and a methyl ester group. The presence of the 4-(2,2-dimethylpropyl) substituent adds complexity and specificity to the molecule, potentially influencing its pharmacological properties. This compound can be synthesized through a series of well-established organic reactions, including copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is a cornerstone of click chemistry.

Recent studies have highlighted the potential of triazoles in various therapeutic areas. For instance, triazoles have been extensively investigated for their antifungal properties due to their ability to inhibit ergosterol biosynthesis in fungal cells. However, the unique structure of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2,2-dimethylpropyl)-, methyl ester suggests that it may have broader applications beyond antifungal activity. Research has shown that similar compounds can exhibit anti-inflammatory and anticancer properties by modulating specific signaling pathways and enzymes.

In the context of drug discovery and development, the synthesis and characterization of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2,2-dimethylpropyl)-, methyl ester are crucial steps. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the purity and identity of the compound. These techniques provide detailed insights into the molecular structure and help in understanding its behavior in different environments.

The biological evaluation of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2,2-dimethylpropyl)-, methyl ester has revealed promising results. In vitro studies have demonstrated its ability to inhibit specific enzymes involved in inflammatory responses and cancer cell proliferation. For example, it has shown potent inhibition of cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Additionally, preliminary data suggest that this compound may have selective cytotoxic effects on cancer cells while sparing normal cells.

To further explore the therapeutic potential of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2,2-dimethylpropyl)-methyl ester, preclinical studies are currently underway. These studies aim to evaluate its pharmacokinetic properties, such as absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. Understanding these parameters is essential for optimizing the compound's formulation and dosing strategies for clinical trials.

In conclusion, 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2,2-dimethylpropyl)-methyl ester (CAS No. 2138400-50-5) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover its full potential, 1H-1，2，3-Triazole-5-carboxylic acid，4-(2，2-dimethylpropyl)-methyl ester may pave the way for new therapeutic options in various medical conditions.